![molecular formula C6H9OP B6241482 1-ethenyl-2,5-dihydro-1H-1lambda5-phosphol-1-one CAS No. 2408975-42-6](/img/no-structure.png)
1-ethenyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
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{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethenyl-2,5-dihydro-1H-1lambda5-phosphol-1-one involves the reaction of an appropriate phosphorus-containing compound with an aldehyde or ketone in the presence of a suitable catalyst.", "Starting Materials": [ "Phosphorus trichloride (PCl3)", "Ethanol (C2H5OH)", "Sodium hydroxide (NaOH)", "Acetone (CH3COCH3)", "Benzaldehyde (C6H5CHO)" ], "Reaction": [ "Step 1: Preparation of phosphorus-containing intermediate", "PCl3 is reacted with ethanol to form diethylphosphite (EtO)2P(O)H.", "2EtOH + PCl3 -> (EtO)2P(O)H + 3HCl", "Step 2: Formation of phospholone intermediate", "Diethylphosphite is reacted with sodium hydroxide and acetone to form 1,3-dioxaphospholane-2,4-diyl diethyl diol (EtO)2P(O)CH2C(O)CH3.", "(EtO)2P(O)H + NaOH + CH3COCH3 -> (EtO)2P(O)CH2C(O)CH3 + 2EtOH + NaCl", "Step 3: Formation of final product", "1,3-dioxaphospholane-2,4-diyl diethyl diol is reacted with benzaldehyde in the presence of a suitable catalyst to form 1-ethenyl-2,5-dihydro-1H-1lambda5-phosphol-1-one.", "(EtO)2P(O)CH2C(O)CH3 + C6H5CHO -> C6H5CH(OH)CH2P(O)(OEt)2", "C6H5CH(OH)CH2P(O)(OEt)2 -> 1-ethenyl-2,5-dihydro-1H-1lambda5-phosphol-1-one" ] } | |
CAS RN |
2408975-42-6 |
Product Name |
1-ethenyl-2,5-dihydro-1H-1lambda5-phosphol-1-one |
Molecular Formula |
C6H9OP |
Molecular Weight |
128.1 |
Purity |
95 |
Origin of Product |
United States |
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